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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetic acid

Cat. No.: B1207566 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed information on the solubility of 3,4,5-
Trimethoxyphenylacetic acid (TMPA) in Dimethyl Sulfoxide (DMSO) and other common

laboratory solvents. It includes quantitative solubility data, standardized protocols for solubility

determination, and methods for preparing stock solutions.

Introduction
3,4,5-Trimethoxyphenylacetic acid (CAS No. 951-82-6), a derivative of phenylacetic acid,

serves as a key intermediate in the synthesis of various organic compounds and has

applications in pharmaceutical research.[1] Understanding its solubility profile is critical for a

wide range of applications, including reaction chemistry, formulation development, and in

vitro/in vivo screening assays. This document outlines the solubility characteristics of TMPA

and provides standardized protocols for its handling and use in a research setting.

Chemical Structure:

Molecular Formula: C₁₁H₁₄O₅[2][3]

Molecular Weight: 226.23 g/mol [1][2]

Appearance: White to cream-colored crystalline powder.[4][5]

Melting Point: 117-120 °C[3]
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Quantitative Solubility Data
The solubility of 3,4,5-Trimethoxyphenylacetic acid has been determined in several common

laboratory solvents. The data is summarized in the table below. It is important to note that

solubility can be affected by factors such as temperature, pH, and the crystalline form of the

solute.

Solvent Molarity (mM)
Concentration
(mg/mL)

Remarks Reference

Dimethyl

Sulfoxide

(DMSO)

198.91 45

Sonication is

recommended to

aid dissolution.

[1]

Water - Soluble

Described as

"soluble" or "very

soluble". As an

organic acid,

solubility is pH-

dependent.

[1][5][6]

Acetone - Soluble - [5]

Chloroform -
Soluble / Slightly

Soluble

Sources report

both "soluble"

and "slightly

soluble".

[4][5]

Methanol - Slightly Soluble - [4]

10% DMSO /

90% Corn Oil
≥ 22.10 ≥ 5

Forms a clear

solution. Suitable

for in vivo

studies.

[7]

10% DMSO /

40% PEG300 /

5% Tween-80 /

45% Saline

≥ 22.10 ≥ 5

Forms a clear

solution. Suitable

for in vivo

studies.

[7][8]
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Experimental Protocols
Protocol 1: Preparation of a Saturated Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of 3,4,5-
Trimethoxyphenylacetic acid in DMSO.

Materials:

3,4,5-Trimethoxyphenylacetic acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Bath sonicator

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Weigh out 45 mg of 3,4,5-Trimethoxyphenylacetic acid and place it into a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Cap the vial securely and vortex the mixture vigorously for 1-2 minutes.

Place the vial in a bath sonicator and sonicate for 10-15 minutes to ensure complete

dissolution.[1] The solution should become clear.

Visually inspect the solution for any remaining particulate matter. If undissolved solid is

present, continue sonication for an additional 10 minutes.

For long-term storage, it is recommended to aliquot the stock solution into smaller volumes

to avoid repeated freeze-thaw cycles. Store at -80°C for up to one year or at -20°C for one
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month.[1][8]

Protocol 2: General Qualitative Solubility Determination
This protocol provides a systematic approach to assess the solubility of 3,4,5-
Trimethoxyphenylacetic acid in various aqueous and organic solvents.

Materials:

3,4,5-Trimethoxyphenylacetic acid (solid)

Test solvents (e.g., Water, 5% NaOH, 5% NaHCO₃, 5% HCl, Ethanol, Methanol, Acetone)

Small test tubes or glass vials (1-2 mL capacity)

Vortex mixer

Spatula

Procedure:

Place approximately 5 mg of 3,4,5-Trimethoxyphenylacetic acid into a clean, dry test tube.

Add the selected solvent (e.g., Water) to the test tube in 0.25 mL increments, up to a total

volume of 1 mL.

After each addition, cap the tube and vortex vigorously for 30-60 seconds.

Visually inspect the mixture against a contrasting background to determine if the solid has

dissolved completely.

Record the observation as "Soluble" (dissolves completely), "Partially Soluble" (a significant

portion dissolves), or "Insoluble" (little to no solid dissolves).

For Aqueous Solvents:

If the compound is soluble in water, test the solution's pH with litmus paper to confirm its

acidic nature.[9]
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If the compound is insoluble in water, proceed to test its solubility in 5% NaOH, 5%

NaHCO₃, and 5% HCl to assess its acidic or basic properties.[9][10] As an acid, TMPA is

expected to be soluble in basic solutions like NaOH and NaHCO₃.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility class of an

unknown organic acid, such as 3,4,5-Trimethoxyphenylacetic acid.
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Start: Add ~5 mg of
3,4,5-Trimethoxyphenylacetic acid

to test tube

Add 1 mL Water
Vortex for 60s

Is it Soluble?

Class: Water-Soluble Acid (Sa)
(Confirm with litmus paper)

Yes

Add 1 mL 5% NaOH
Vortex for 60s

No

Is it Soluble?

Add 1 mL 5% NaHCO3
Vortex for 60s

Yes

Add 1 mL 5% HCl
Vortex for 60s

No

Is it Soluble?

Class: Strong Organic Acid (As)

Yes

Class: Weak Organic Acid (Aw)

No

Is it Soluble?

Class: Neutral Compound (N)

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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